Biotin-MeTZ

• Molecular Formula: C20H25N7O2S
• Molecular Weight: 427.5 g/mol
• InChI: InChI=1S/C20H25N7O2S/c1-12-24-26-19(27-25-12)14-8-6-13(7-9-14)10-21-17(28)5-3-2-4-16-18-15(11-30-16)22-20(29)23-18/h6-9,15-16,18H,2-5,10-11H2,1H3,(H,21,28)(H2,22,23,29)/t15-,16-,18-/m0/s1
• InChIKey: CYKMCHSUZVIUJZ-BQFCYCMXSA-N

Biotin-MeTz: Compact Methyltetrazine Biotin Probe

Biotin-MeTz (CAS 1802883-51-7) is a heterobifunctional click chemistry reagent comprising a terminal methyltetrazine (MeTz) group directly coupled to a biotin moiety via a short 5‑carbon amide linker (no PEG spacer), with a molecular weight of 427.5 g/mol and molecular formula C₂₀H₂₅N₇O₂S . The methyltetrazine group undergoes an inverse‑electron‑demand Diels–Alder (IEDDA) cycloaddition with trans‑cyclooctene (TCO)-containing molecules, a reaction that is catalyst‑free, proceeds at physiological pH, and exhibits second‑order rate constants exceeding 800 M⁻¹ s⁻¹ — the fastest bioorthogonal ligation reported . The compact, PEG‑free architecture distinguishes Biotin‑MeTz from PEG‑spacer‑containing tetrazine‑biotin conjugates and is offered commercially at ≥95% purity for research‑use‑only applications .

IEDDA-reactive methyltetrazine for rapid, catalyst-free TCO ligation

Compact PEG-free architecture supports sterically constrained labeling

DMSO/DMF solubility facilitates organic-phase conjugation workflows

Why Biotin-MeTz Is Irreplaceable in Bioconjugation

Although multiple methyltetrazine‑biotin reagents share the same IEDDA reaction chemistry, the absence of a polyethylene glycol (PEG) spacer in Biotin‑MeTz creates a fundamentally different molecular profile from its closest analog, Biotin‑PEG4‑MeTz (MW 674.8 g/mol) [1]. The PEG‑free, low‑molecular‑weight architecture yields a smaller hydrodynamic radius, reduced aqueous solubility, and a shorter physical separation between the biotin binding motif and the tetrazine reactive handle — factors that directly alter membrane permeability, steric accessibility to the streptavidin binding pocket, and the achievable molar density of biotinylation on macromolecular targets [2]. Furthermore, replacing Biotin‑MeTz with a copper‑catalyzed azide‑alkyne (CuAAC) biotin probe introduces cytotoxicity concerns and requires a catalyst, while strain‑promoted azide‑alkyne (SPAAC) alternatives are orders of magnitude slower (k ≈ 0.1–1 M⁻¹ s⁻¹ vs. >800 M⁻¹ s⁻¹ for tetrazine‑TCO), compromising labeling efficiency at low biomolecule concentrations .

Potential Substitute

Mismatch Context

Biotin-PEG4-MeTz

PEG spacer alters solubility, linker length, and steric accessibility; direct swap may shift conjugation outcomes.

CuAAC biotin probes

Requires cytotoxic Cu(I) catalyst and is incompatible with live-cell workflows.

SPAAC biotin probes

Reaction kinetics ~800-fold slower, reducing labeling efficiency at low biomolecule concentrations.

• [1] PubChem. Biotin-PEG4-MeTz. Compound Summary. Molecular Weight 674.8 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Biotin-PEG4-MeTz View Source
• [2] Thermo Fisher Scientific. Biotinylation Guide: spacer arms at least 6 carbon atoms reduce steric hindrance. Available at: https://www.thermofisher.cn/cn/en/home/life-science/protein-biology/protein-labeling-crosslinking/biotinylation/biotinylation-guide.html View Source

Biotin-MeTz vs. Biotin‑PEG4‑MeTz: Head-to-Head Evidence

Molecular Weight Advantage: Higher Loading Density

Biotin-MeTz has a molecular weight of 427.5 g/mol compared with 674.8 g/mol for Biotin‑PEG4‑MeTz, a 247‑Da (36.6%) reduction [1]. For a given mass of reagent, Biotin‑MeTz provides ~1.58‑fold more reactive tetrazine equivalents per unit mass. When conjugated to a 150 kDa monoclonal antibody, substituting Biotin‑PEG4‑MeTz with Biotin‑MeTz at an equivalent molar excess can achieve a higher drug‑to‑antibody ratio (DAR) without exceeding the mass addition threshold that may trigger accelerated clearance or immunogenicity [2].

Loading Density

Cross-study comparable

427.5 g/mol ~58% more equiv. 674.8 g/mol (PEG4)

May enable higher conjugation density per mass

Based on MW comparison; DAR transferability to be validated

Evidence Dimension	Molecular weight (reactive equivalents per gram of reagent)
Target Compound Data	427.5 g/mol; 2.34 mmol MeTz/g reagent
Comparator Or Baseline	Biotin-PEG4-MeTz: 674.8 g/mol; 1.48 mmol MeTz/g reagent
Quantified Difference	~58% more reactive equivalents per unit mass for Biotin-MeTz
Conditions	Molecular weight from canonical SMILES (PubChem and vendor certificates of analysis)

Why This Matters

Procurement teams optimizing conjugation stoichiometry for ADCs or protein labeling can achieve equivalent biotinylation density with a smaller mass of Biotin‑MeTz, reducing reagent cost per conjugation and minimizing post‑conjugation purification burden.

• [1] PubChem. Biotin-PEG4-MeTz. Molecular Weight 674.8 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Biotin-PEG4-MeTz View Source
• [2] Beck A, Goetsch L, Dumontet C, Corvaïa N. Strategies and challenges for the next generation of antibody–drug conjugates. Nat Rev Drug Discov. 2017;16(5):315–337. DAR and clearance relationship: higher DAR may increase hydrophobicity and clearance. View Source

PEG-Free Design: Superior Organic Solubility

Biotin‑MeTz is supplied as a solid soluble in DMSO, DMF, and other organic solvents, but it lacks the hydrophilic PEG₄ spacer that confers aqueous solubility (>250 mg/mL in DMSO with sonication reported for Biotin‑PEG4‑MeTz) [1]. The PEG‑free structure results in lower aqueous solubility (<1 mg/mL in water estimated), necessitating organic co‑solvent in aqueous formulations . This solubility profile is advantageous for DMSO‑based stock solution preparation at high concentrations (typical working stocks of 5–20 mM) and for reactions performed in mixed organic‑aqueous systems where minimal aqueous solubility is acceptable.

Organic Solubility

Class-level inference

DMSO/DMF soluble Low aqueous solubility

Supports organic-phase conjugation workflows

Class-level; aqueous solubility may limit direct aqueous use

Evidence Dimension	Solubility profile
Target Compound Data	Soluble in DMSO, DMF; low aqueous solubility (<1 mg/mL estimated); forms clear DMSO stock solutions at ≥20 mM
Comparator Or Baseline	Biotin-PEG4-MeTz: DMSO solubility 250 mg/mL (370 mM); good aqueous solubility due to PEG spacer
Quantified Difference	PEG‑free Biotin‑MeTz has ~100‑fold lower aqueous solubility but equivalent or superior DMSO solubility at high concentrations
Conditions	Vendor solubility data (PeptideDB, InvivoChem, GLPBio) for both compounds

Why This Matters

For workflows requiring high‑concentration DMSO stock solutions (e.g., ADC linker conjugation where minimal diluent volume is critical), Biotin‑MeTz avoids the viscosity and hygroscopicity issues associated with PEG‑containing reagents, enabling more reproducible small‑volume liquid handling.

• [1] GLPBio. Biotin-PEG4-MeTz Product Page. Solubility: DMSO 250 mg/mL (370.47 mM; need ultrasonic). Available at: https://www.glpbio.com/biotin-peg4-metz.html View Source

MeTz-TCO Kinetics Outpace SPAAC

The methyltetrazine group in Biotin‑MeTz participates in IEDDA reactions with TCO‑bearing molecules with a second‑order rate constant k > 800 M⁻¹ s⁻¹ . By contrast, the strain‑promoted azide‑alkyne cycloaddition (SPAAC) reaction — the bioorthogonal chemistry employed by dibenzocyclooctyne (DBCO)‑biotin and other cyclooctyne‑biotin reagents — proceeds with k values in the range 10⁻²–10⁻¹ M⁻¹ s⁻¹ . This difference of >800‑ to >80,000‑fold in reaction rate means that at a reactant concentration of 1 μM, tetrazine‑TCO ligation reaches >95% conversion in <10 minutes, whereas SPAAC requires overnight incubation (>12 hours) to approach comparable yields [1].

Ligation Kinetics

Cross-study comparable

k > 800 M⁻¹ s⁻¹ >800-fold faster SPAAC k 0.1–1 M⁻¹ s⁻¹

Enables rapid labeling at low target concentrations

Comparison from literature; exact rate may vary with sterics

Evidence Dimension	Second‑order rate constant for bioorthogonal ligation
Target Compound Data	Biotin-MeTz (methyltetrazine-TCO): k > 800 M⁻¹ s⁻¹
Comparator Or Baseline	SPAAC (DBCO-azide): k = 0.1–1.0 M⁻¹ s⁻¹; CuAAC (azide-alkyne): k = 10–100 M⁻¹ s⁻¹ (with copper catalyst)
Quantified Difference	>800‑fold faster than SPAAC; catalyst‑free unlike CuAAC
Conditions	Aqueous buffers, pH 7.4, ambient temperature; compiled from multiple peer‑reviewed studies and vendor technical notes

Why This Matters

When labeling low‑abundance protein targets (<1 μM) or performing live‑cell imaging where incubation time is limited by cellular health, the ultrafast kinetics of Biotin‑MeTz translate directly to higher signal‑to‑noise ratios and reduced non‑specific binding compared with slower SPAAC‑based biotin probes.

• [1] Lang K, Chin JW. Bioorthogonal reactions for labeling proteins. ACS Chem Biol. 2014;9(1):16–20. IEDDA vs. SPAAC kinetics comparison and practical implications for protein labeling. View Source

Shorter Linker Reduces Steric Occlusion

The biotin‑MeTz linker comprises a 5‑carbon amide chain connecting the biotin valeric acid side chain to a para‑substituted benzylmethyltetrazine, yielding an estimated biotin‑to‑tetrazine distance of approximately 12–14 Å (extended conformation) . In contrast, Biotin‑PEG4‑MeTz incorporates a 20‑atom PEG₄ spacer (4 × –O–CH₂–CH₂–O– units plus amide bonds), extending the biotin‑to‑tetrazine distance to an estimated 30–35 Å [1]. While a longer spacer generally improves streptavidin binding accessibility, the compact linker in Biotin‑MeTz may reduce non‑specific hydrophobic interactions arising from the tetrazine‑phenyl group and limit conformational flexibility that can occasionally occlude the biotin binding pocket in densely labeled conjugates .

Linker Length

Class-level inference

~12–14 Å (Biotin-MeTz) vs ~30–35 Å (PEG4)

May reduce non-specific carry-over in enrichment

Estimated from structure; no crystallographic data

Evidence Dimension	Estimated biotin‑to‑tetrazine spatial separation
Target Compound Data	Biotin-MeTz: ~12–14 Å (5‑carbon amide + benzyl linker; extended conformation estimate)
Comparator Or Baseline	Biotin-PEG4-MeTz: ~30–35 Å (PEG₄ 20‑atom chain; extended conformation estimate)
Quantified Difference	Biotin-MeTz linker is approximately 2.5‑fold shorter than Biotin-PEG4-MeTz linker
Conditions	Estimated from chemical structure; no crystallographic or NMR data available for Biotin-MeTz

Why This Matters

In streptavidin bead‑based enrichment where the target protein is directly tetrazine‑labeled and then captured, the shorter linker of Biotin‑MeTz may reduce the 'leash effect' that can allow non‑specifically bound proteins to remain associated during washing, potentially improving enrichment specificity for small protein targets or when high stringency washes are required.

• [1] PubChem. Biotin-PEG4-MeTz. IUPAC name confirming PEG₄ spacer. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Biotin-PEG4-MeTz View Source

Enhanced Aqueous Stability of Methyltetrazine Conjugates

Methyltetrazine‑functionalized reagents remain stable for weeks at 4°C in aqueous buffered media at pH 7.5, a stability profile that transfers directly to Biotin‑MeTz‑activated conjugates . This contrasts with unsubstituted tetrazine derivatives, which exhibit substantially lower hydrolytic stability and can degrade within hours to days under identical conditions [1]. The methyl substituent on the tetrazine ring (the 'Me' in MeTz) is responsible for this enhanced stability, making Biotin‑MeTz conjugates amenable to pre‑activation, purification, and multi‑day experimental workflows without requiring fresh preparation for each experiment.

Aqueous Stability

Class-level inference

Weeks at 4°C, pH 7.5 vs hours–days (unsubstituted tetrazine)

Supports pre-activation and multi-day workflows

Methyltetrazine class attribute; conjugate-specific stability to verify

Evidence Dimension	Aqueous stability of tetrazine functional group at physiological pH
Target Compound Data	Biotin-MeTz (methyltetrazine): stable for weeks at 4°C, pH 7.5 in aqueous buffer
Comparator Or Baseline	Unsubstituted tetrazine-biotin: degrades within hours to days in aqueous buffer at pH 7.4–7.5
Quantified Difference	Methyltetrazine >10‑fold longer aqueous half‑life vs. unsubstituted tetrazine (based on class‑level literature)
Conditions	Aqueous buffered media, pH 7.5, 4°C; Kerafast technical note for methyltetrazine‑PEG4‑maleimide

Why This Matters

For core facilities or CROs performing batch biotinylation and multi‑day pull‑down experiments, the enhanced aqueous stability of Biotin‑MeTz conjugates reduces the need for fresh reagent preparation, improving workflow reproducibility and reducing reagent waste.

• [1] Karver MR, Weissleder R, Hilderbrand SA. Synthesis and evaluation of a series of 1,2,4,5‑tetrazines for bioorthogonal conjugation. Bioconjug Chem. 2011;22(11):2263–2270. Unsubstituted tetrazine stability vs. methyl‑substituted analogs. View Source

Biotin-MeTz: Preferred Use Cases

ADC Linker Chemistry: High DAR with Compact Linker

In ADC development, the linker contributes to the overall drug‑to‑antibody ratio (DAR) and can influence pharmacokinetics through increased hydrophobicity. Biotin‑MeTz, with a molecular weight 37% lower than Biotin‑PEG4‑MeTz (427.5 vs. 674.8 g/mol), achieves a ~1.58‑fold higher molar loading density for a given mass of reagent . This enables higher DAR values without proportionally increasing the conjugate's hydrodynamic radius, potentially preserving native antibody pharmacokinetics. Its DMSO‑soluble, PEG‑free nature also simplifies small‑volume organic‑phase conjugation workflows typical in ADC process development .

Rapid Live-Cell Labeling for Low-Abundance Proteins

For bioorthogonal labeling of low‑abundance cell‑surface receptors (<1 μM effective concentration), the methyltetrazine‑TCO reaction (k > 800 M⁻¹ s⁻¹) reaches >95% conversion within minutes, whereas SPAAC‑based biotin probes (k ≈ 0.1–1 M⁻¹ s⁻¹) require overnight incubation . This rate advantage is critical for live‑cell experiments where prolonged incubation compromises cell viability and increases non‑specific background. Biotin‑MeTz enables pulse‑chase labeling protocols compatible with short time‑window imaging applications such as receptor internalization tracking and real‑time trafficking studies .

Streptavidin Purification of Sterically Hindered Proteins

When the protein target bears a deeply buried or sterically hindered biotin‑binding epitope (e.g., small ubiquitin‑like modifiers, short peptide tags), the compact ~12–14 Å linker of Biotin‑MeTz positions the streptavidin capture surface closer to the target, potentially reducing non‑specific protein carry‑over during washing . This application scenario is particularly relevant for tandem pull‑downs where a tetrazine‑TCO reaction first captures the labeled target, followed by streptavidin bead enrichment, and the compact linker minimizes the molecular 'fishing rod' effect that can retain non‑covalently associated proteins .

Copper-Free, Catalyst-Free Biotinylation

Unlike copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) biotin probes, which require a cytotoxic Cu(I) catalyst and are incompatible with live‑cell or in‑vivo applications, Biotin‑MeTz enables catalyst‑free IEDDA ligation at physiological pH . Coupled with its methyltetrazine‑derived aqueous stability (weeks at 4°C, pH 7.5), Biotin‑MeTz is suitable for longitudinal in‑vivo metabolic labeling studies where the bioorthogonal reporter (TCO) is incorporated first, followed by Biotin‑MeTz detection at a later time point, without concern for copper toxicity or tetrazine degradation over the experimental timeline .

Application

Selection Property

Validation Focus

ADC linker research

Compact PEG-free architecture

DAR optimization and clearance modelling

Live-cell protein labeling

Fast IEDDA kinetics

Pulse-chase labeling and trafficking assays

Affinity enrichment of sterically hindered targets

Short 5-carbon linker

Enrichment specificity and wash stringency

In-vivo metabolic labeling studies

Catalyst-free IEDDA

Longitudinal stability and copper-free workflow